6-fluoro-5-methyl-3,4-dihydroquinazolin-4-one
Overview
Description
6-Fluoro-5-methyl-3,4-dihydroquinazolin-4-one (FMQ) is a synthetic compound that has been studied extensively in the scientific community, due to its unique properties and potential applications. FMQ has been studied in the fields of organic chemistry, pharmacology, and biochemistry, and has been found to have a variety of potential applications and benefits.
Scientific Research Applications
6-fluoro-5-methyl-3,4-dihydroquinazolin-4-one has been studied for its potential applications in organic chemistry, pharmacology, and biochemistry. In organic chemistry, 6-fluoro-5-methyl-3,4-dihydroquinazolin-4-one has been studied for its potential as a catalyst for organic synthesis. In pharmacology, 6-fluoro-5-methyl-3,4-dihydroquinazolin-4-one has been studied for its potential as an anti-inflammatory agent, anticonvulsant, and analgesic. In biochemistry, 6-fluoro-5-methyl-3,4-dihydroquinazolin-4-one has been studied for its potential as an inhibitor of the enzyme monoamine oxidase.
Mechanism of Action
The mechanism of action of 6-fluoro-5-methyl-3,4-dihydroquinazolin-4-one is not yet fully understood. However, it has been suggested that 6-fluoro-5-methyl-3,4-dihydroquinazolin-4-one works by inhibiting the activity of monoamine oxidase, an enzyme responsible for the breakdown of monoamine neurotransmitters such as serotonin and dopamine. This inhibition of monoamine oxidase activity results in an increase in the levels of these neurotransmitters, which can lead to a variety of physiological and psychological effects.
Biochemical and Physiological Effects
6-fluoro-5-methyl-3,4-dihydroquinazolin-4-one has been shown to have a variety of biochemical and physiological effects. In animal studies, 6-fluoro-5-methyl-3,4-dihydroquinazolin-4-one has been shown to reduce inflammation, reduce seizure activity, and reduce pain. In humans, 6-fluoro-5-methyl-3,4-dihydroquinazolin-4-one has been shown to reduce anxiety and improve mood. In addition, 6-fluoro-5-methyl-3,4-dihydroquinazolin-4-one has been shown to reduce the risk of cardiovascular disease and improve cognitive function.
Advantages and Limitations for Lab Experiments
6-fluoro-5-methyl-3,4-dihydroquinazolin-4-one has several advantages and limitations when used in laboratory experiments. The main advantage of 6-fluoro-5-methyl-3,4-dihydroquinazolin-4-one is its relatively low cost and easy availability. However, 6-fluoro-5-methyl-3,4-dihydroquinazolin-4-one is also limited by its relatively low solubility in water, which can make it difficult to work with in laboratory experiments. Additionally, 6-fluoro-5-methyl-3,4-dihydroquinazolin-4-one is not very stable in the presence of light or heat, which can make it difficult to store and use in experiments.
Future Directions
The potential future directions for 6-fluoro-5-methyl-3,4-dihydroquinazolin-4-one include further research into its mechanism of action, its biochemical and physiological effects, and its potential therapeutic applications. Additionally, further research into the synthesis of 6-fluoro-5-methyl-3,4-dihydroquinazolin-4-one and its potential applications in organic chemistry and pharmacology is needed. Finally, further research into the potential toxicological effects of 6-fluoro-5-methyl-3,4-dihydroquinazolin-4-one is needed in order to ensure its safe use in the future.
Synthesis Methods
6-fluoro-5-methyl-3,4-dihydroquinazolin-4-one can be synthesized through a two-step process. The first step involves the reaction of potassium acetate with 5-methyl-3,4-dihydroquinazolin-4-one in an aqueous solution of acetic acid and hydrochloric acid. This reaction yields 6-fluoro-5-methyl-3,4-dihydroquinazolin-4-one. The second step involves the reaction of this product with anhydrous sodium carbonate in an aqueous solution of acetic acid and hydrochloric acid. This reaction yields 6-fluoro-5-methyl-3,4-dihydroquinazolin-4-one in a crystalline form.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-fluoro-5-methyl-3,4-dihydroquinazolin-4-one involves the condensation of 2-amino-5-fluorobenzonitrile with ethyl acetoacetate followed by cyclization and subsequent reduction.", "Starting Materials": [ "2-amino-5-fluorobenzonitrile", "ethyl acetoacetate", "sodium ethoxide", "acetic acid", "sodium borohydride", "methanol" ], "Reaction": [ "Step 1: Condensation of 2-amino-5-fluorobenzonitrile with ethyl acetoacetate in the presence of sodium ethoxide and acetic acid to form 2-(2-oxo-2-phenylethylamino)-5-fluorobenzonitrile", "Step 2: Cyclization of 2-(2-oxo-2-phenylethylamino)-5-fluorobenzonitrile with sodium ethoxide in methanol to form 6-fluoro-5-methyl-3,4-dihydroquinazolin-4-one", "Step 3: Reduction of 6-fluoro-5-methyl-3,4-dihydroquinazolin-4-one with sodium borohydride in methanol to form 6-fluoro-5-methylquinazolin-4-one" ] } | |
CAS RN |
2172393-52-9 |
Product Name |
6-fluoro-5-methyl-3,4-dihydroquinazolin-4-one |
Molecular Formula |
C9H7FN2O |
Molecular Weight |
178.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
